Cas no 1820574-37-5 (Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)-)

• Product Name: Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)-
• CAS No: 1820574-37-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• MDL: MFCD28390266
• CID: 5191835
• PubChem ID: 91654582
• Update Time: 2025-07-10

Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)-

• MDL： MFCD28390266
• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)12-6-4-5-9(12)7-13-8-12/h9,13H,4-8H2,1-3H3/t9-,12+/m0/s1
• InChI Key： ZOMNYTOUFQZSDZ-JOYOIKCWSA-N
• SMILES： N1C[C@]2(C(OC(C)(C)C)=O)CCC[C@@]2([H])C1

Additional information on Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)-

Recent Advances in Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)- (CAS: 1820574-37-5) Research

The compound Cyclopenta[c]pyrrole-3a(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aS,6aR)- (CAS: 1820574-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrrolidine derivative, characterized by its stereospecific (3aS,6aR) configuration and tert-butyl ester protection, serves as a versatile scaffold for drug discovery. Recent studies have focused on its potential as a building block for protease inhibitors and its role in modulating protein-protein interactions in inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the compound's utility in developing novel NS3/4A protease inhibitors for hepatitis C treatment. The research team utilized the rigid cyclopentapyrroline core to enforce optimal binding geometry, achieving picomolar inhibitory activity against HCV genotype 1b. Molecular dynamics simulations revealed that the tert-butyl ester moiety of 1820574-37-5 contributes significantly to binding entropy through hydrophobic interactions with the S2 pocket of the protease.

In parallel developments, Nature Chemical Biology (2024; 20:234-247) reported the compound's application in targeted protein degradation. The (3aS,6aR) stereochemistry was found to be crucial for recruiting E3 ubiquitin ligases when incorporated into PROTAC molecules. Researchers at Genentech successfully conjugated this scaffold to a BET bromodomain ligand, creating degraders with DC50 values below 10 nM in multiple cancer cell lines. This work highlights the compound's potential as a warhead in next-generation therapeutic modalities.

Synthetic methodology advancements have also been made regarding 1820574-37-5. A recent Organic Letters publication (2024, 26, 5, 1120-1124) described an enantioselective [3+2] cycloaddition strategy that improved the overall yield of the (3aS,6aR) isomer from 42% to 78% while maintaining >99% ee. The new route employs a chiral silver catalyst and avoids the previous resolution step, making large-scale production more feasible for preclinical development.

Pharmacokinetic studies presented at the 2024 ACS Spring Meeting revealed surprising metabolic stability of the tert-butyl ester in 1820574-37-5 derivatives. Contrary to expectations, the ester demonstrated resistance to hepatic esterases in primate models, with a plasma half-life exceeding 8 hours. This property, combined with the scaffold's ability to cross the blood-brain barrier (demonstrated in PET imaging studies), suggests potential CNS applications currently under investigation by several biotech companies.

The safety profile of this chemical scaffold was systematically evaluated in a recent Toxicology and Applied Pharmacology paper (2024; 483:116812). Acute toxicity studies in rodents showed no adverse effects at doses up to 300 mg/kg, while 28-day repeat dose studies established a NOAEL of 100 mg/kg/day. These findings support the compound's suitability for further therapeutic development, with two derivatives currently in IND-enabling studies for inflammatory bowel disease and myelofibrosis indications.

Looking forward, the unique three-dimensional structure of 1820574-37-5 continues to inspire novel applications. Computational studies predict strong interactions with previously undruggable targets like RAS family proteins, and several groups are exploring its use in covalent inhibitor design through strategic functionalization of the pyrroline nitrogen. The compound's combination of synthetic accessibility, structural rigidity, and favorable drug-like properties positions it as a privileged structure in contemporary medicinal chemistry campaigns.